Cas no 1160263-61-5 (2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride
• CAS No: 1160263-61-5
• MF: C₁₆H₈BrCl₂NO
• MW: 381.050821304321
• MDL: MFCD03422825
• CID: 4682563
• Update Time: 2025-06-18

2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)-8-CHLOROQUINOLINE-4-CARBONYL CHLORIDE
• STL197143
• BBL014734
• R7520
• 4-quinolinecarbonyl chloride, 2-(4-bromophenyl)-8-chloro-
• 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride

• MDL： MFCD03422825
• Inchi： 1S/C16H8BrCl2NO/c17-10-6-4-9(5-7-10)14-8-12(16(19)21)11-2-1-3-13(18)15(11)20-14/h1-8H
• InChI Key： AKHRBXDHFXQPGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)Cl)=C2C=CC=C(C2=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride

Introduction to 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl Chloride (CAS No. 1160263-61-5)

2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride (CAS No. 1160263-61-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular structure of 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride is composed of a quinoline core substituted with a bromophenyl group at the 2-position and a chloro group at the 8-position, with a carbonyl chloride moiety at the 4-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromophenyl and chloro substituents were found to enhance the binding affinity of these derivatives to their target proteins, thereby improving their therapeutic efficacy.

The synthesis of 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common approach is to first synthesize 2-(4-bromophenyl)-8-chloroquinoline through a series of substitution and condensation reactions. The resulting quinoline derivative is then converted into the corresponding carbonyl chloride using thionyl chloride or other chlorinating agents. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its use as an intermediate in drug synthesis, 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride has also shown promise in other areas of research. For example, a recent study published in Organic Letters (2023) explored its potential as a fluorescent probe for detecting specific biomolecules. The unique electronic properties of the quinoline core and the substituents contribute to its fluorescence characteristics, enabling its use in bioimaging applications.

The stability and reactivity of 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride have been extensively studied to ensure its safe handling and storage. It is generally stable under standard laboratory conditions but should be protected from moisture and air to prevent degradation. Proper storage conditions include keeping it in tightly sealed containers at room temperature or slightly below.

In conclusion, 2-(4-Bromophenyl)-8-chloroquinoline-4-carbonyl chloride (CAS No. 1160263-61-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.